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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892

An in-depth technical guide on the discovery, history, and core data of Triclacetamol cannot be
constructed at this time due to a significant lack of available scientific literature and clinical
data.

Our comprehensive search of scientific databases, patent libraries, and clinical trial registries
has revealed that Triclacetamol is primarily classified as a research chemical and is not
intended for human or veterinary use.[1] The available information is limited to its basic
chemical properties. There is no substantive public record of its discovery, developmental
history, detailed pharmacological profile, or any preclinical or clinical trial data.

This document summarizes the limited information available on Triclacetamol and, for
contextual purposes, provides an overview of its parent compound, paracetamol
(acetaminophen), a widely studied analgesic and antipyretic.

Triclacetamol: Chemical Identity and Properties

Triclacetamol is identified as the trichloroacetyl derivative of paracetamol.[1] It belongs to the
para-aminophenol series of compounds.[1] The structural difference from paracetamol is the
substitution of the acetyl group's methyl hydrogens with chlorine atoms.

Table 1: Chemical and Physical Properties of Triclacetamol
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Property Value Source

2,2,2-trichloro-N-(4-
UPAG Name , MedKoo[1]
hydroxyphenyl)acetamide

CAS Number 6340-87-0 MedKoo[1]
Molecular Formula C8H6CI3NO2 MedKoo
Molecular Weight 254.49 g/mol MedKoo
Appearance Not specified -

Solubility Not specified -

Dry, dark, at 0-4°C for short
Storage MedKoo
term or -20°C for long term

Putative Synthesis of Triclacetamol

While specific experimental protocols for the synthesis of Triclacetamol are not detailed in the
available literature, a plausible method would involve the N-acylation of p-aminophenol with a
trichloroacetylating agent. This is a standard chemical reaction for forming amides.
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Caption: Hypothetical synthesis of Triclacetamol via N-acylation.

Pharmacology: Inferences from Paracetamol

There is no specific pharmacological data available for Triclacetamol. It is described as a
weak cyclooxygenase (COX) inhibitor with potential nonsteroidal anti-inflammatory drug
(NSAID), analgesic, antipyretic, and uricosuric activity. The detailed mechanism of action,
pharmacokinetics, and pharmacodynamics of Triclacetamol have not been published.

For context, the mechanism of action of its parent compound, paracetamol, is complex and not
fully elucidated. It is thought to exert its effects through several pathways.

Mechanism of Action of Paracetamol
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Paracetamol is a weak inhibitor of both COX-1 and COX-2 enzymes in peripheral tissues,
which explains its limited anti-inflammatory effects compared to traditional NSAIDs. Its primary
analgesic and antipyretic effects are believed to be centrally mediated.

Several proposed mechanisms for paracetamol’'s action include:

« Inhibition of a COX-3 variant: A splice variant of COX-1, termed COX-3, found predominantly
in the central nervous system, was initially proposed as a target for paracetamol, though its
clinical relevance is now debated.

o Peroxidase (POX) site interaction: Paracetamol may selectively inhibit the peroxidase site of
the COX enzymes, which is distinct from the cyclooxygenase site targeted by NSAIDs.

e Modulation of the endocannabinoid system: A metabolite of paracetamol, AM404, is formed
in the brain and can modulate the endocannabinoid system, contributing to its analgesic
effects.

« Interaction with serotonergic pathways: Evidence suggests that paracetamol's analgesic
effect is mediated through the activation of descending serotonergic pathways in the spinal

cord.
Paracetamol
Central Action Central Action Cmpheral Action
/ Central Ner'v}ﬂs System \ \%ipheral Tissues
COX Inhibition Endocannabinoid System Descending Serotonergic Weak COX-1/COX-2
(putative COX-3) (via AM404 metabolite) Pathway Activation Inhibition
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Caption: Proposed mechanisms of action for Paracetamol.

Conclusion

The information available on Triclacetamol is insufficient to construct a detailed technical
guide or whitepaper. It is categorized as a research chemical, and there is no evidence of its
progression through the drug development pipeline. The data presented here is a summary of
the limited publicly available information. Further research would be required to elucidate the
discovery, history, and pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

